Cas no 1261954-69-1 (2-(3,5-Dichlorophenyl)-5-methoxybenzoic acid)

• Product Name: 2-(3,5-Dichlorophenyl)-5-methoxybenzoic acid
• CAS No: 1261954-69-1
• MF: C₁₄H₁₀Cl₂O₃
• MW: 297.133402347565
• MDL: MFCD18321922
• CID: 2622255
• PubChem ID: 53227752
• Update Time: 2025-10-12

2-(3,5-Dichlorophenyl)-5-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-DICHLOROPHENYL)-5-METHOXYBENZOIC ACID
• 3',5'-Dichloro-4-methoxy[1,1'-biphenyl]-2-carboxylic acid
• DTXSID50691285
• 1261954-69-1
• MFCD18321922
• 2-(3,5-Dichlorophenyl)-5-methoxybenzoic acid, 95%
• 2-(3,5-Dichlorophenyl)-5-methoxybenzoic acid

• MDL： MFCD18321922
• Inchi： 1S/C14H10Cl2O3/c1-19-11-2-3-12(13(7-11)14(17)18)8-4-9(15)6-10(16)5-8/h2-7H,1H3,(H,17,18)
• InChI Key： AORGBMOJSGGTCQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C=CC(=CC=1C(=O)O)OC)Cl

Computed Properties

• Exact Mass: 296.0006996Da
• Monoisotopic Mass: 296.0006996Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-(3,5-Dichlorophenyl)-5-methoxybenzoic acid

2-(3,5-Dichlorophenyl)-5-methoxybenzoic Acid: A Comprehensive Overview

2-(3,5-Dichlorophenyl)-5-methoxybenzoic acid, identified by the CAS registry number 1261954-69-1, is a chemically synthesized compound with significant potential in various scientific and industrial applications. This compound belongs to the class of benzoic acids, characterized by its aromatic structure and functional groups that confer unique chemical properties. The presence of chlorine atoms at the 3 and 5 positions of the phenyl ring, along with a methoxy group at the 5 position of the benzoic acid moiety, makes this compound highly versatile and intriguing for researchers in the fields of pharmacology, materials science, and environmental chemistry.

The synthesis of 2-(3,5-dichlorophenyl)-5-methoxybenzoic acid typically involves multi-step organic reactions, often utilizing aromatic substitution and coupling mechanisms. Recent advancements in catalytic processes have enabled more efficient and environmentally friendly methods for its production. For instance, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of this compound. Such innovations are critical in aligning chemical synthesis with global sustainability goals.

In terms of physical properties, 2-(3,5-dichlorophenyl)-5-methoxybenzoic acid exhibits a melting point of approximately 240°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility profile makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These properties are essential for quality control in industrial settings and for conducting detailed structural elucidation studies.

The chemical structure of this compound plays a pivotal role in its biological activity. Recent studies have highlighted its potential as a lead compound in drug discovery programs targeting neurodegenerative diseases such as Alzheimer's disease. The methoxy group at the 5 position contributes to enhanced bioavailability, while the dichlorophenyl moiety imparts selectivity towards specific cellular targets. Preclinical trials have demonstrated promising results in reducing amyloid-beta plaques in animal models, suggesting a potential therapeutic application.

Beyond pharmacology, 2-(3,5-dichlorophenyl)-5-methoxybenzoic acid has shown utility in materials science as a precursor for advanced polymers and coatings. Its ability to form stable amide bonds makes it valuable in synthesizing high-performance materials with tailored mechanical and thermal properties. Researchers have also explored its application as a building block for functionalized nanoparticles, which hold promise in drug delivery systems and biosensors.

In environmental chemistry, this compound has been studied for its biodegradation patterns and toxicity profiles. Understanding its environmental fate is crucial for assessing its safety in industrial applications. Recent findings indicate that under aerobic conditions, it undergoes rapid microbial degradation, minimizing its ecological footprint. However, further research is needed to evaluate its long-term effects on aquatic ecosystems.

The development of analytical methods for detecting 2-(3,5-dichlorophenyl)-5-methoxybenzoic acid has also seen significant progress. Techniques such as liquid chromatography-tandem mass spectrometry (LC-MS/MS) have been optimized to achieve ultra-trace level detection in complex matrices. These advancements are vital for ensuring regulatory compliance and monitoring its presence in pharmaceutical formulations and industrial byproducts.

In conclusion, 2-(3,5-dichlorophenyl)-5-methoxybenzoic acid, with its unique chemical structure and diverse functional groups, continues to be a focal point for scientific innovation across multiple disciplines. Its applications span from drug discovery to materials science, underscoring the importance of continued research into its properties and potential uses. As new technologies emerge and global challenges evolve, this compound stands poised to play an increasingly significant role in addressing pressing scientific and societal needs.